Cas no 76275-14-4 (9,10-Dibutoxyanthracene)

• Product Name: 9,10-Dibutoxyanthracene
• CAS No: 76275-14-4
• MF: C₂₂H₂₆O₂
• MW: 322.4406
• MDL: MFCD22495163
• CID: 561153
• PubChem ID: 21987539
• Update Time: 2025-11-02

9,10-Dibutoxyanthracene Chemical and Physical Properties

Names and Identifiers

• 9,10-DIBUTOXYANTHRACENE
• Anthracene,9,10-dibutoxy-
• Anthracene,9,10-dibutoxy
• Anthracure UVS 1331
• DBA
• DBA (sensitizer)
• PSS 303
• UVS 1331
• UVS 1550
• Anthracene, 9,10-dibutoxy-
• C22H26O2
• 1866AC
• ST2406611
• AX8237457
• BDA27514
• AKOS016004436
• CS-0032534
• DB-264222
• MFCD22495163
• KSMGAOMUPSQGTB-UHFFFAOYSA-N
• NS00077811
• 9 pound not10-Dibutoxyanthracene
• SCHEMBL442080
• DTXSID20621211
• AS-10114
• 76275-14-4
• 9,10-Dibutoxyanthracene

• MDL： MFCD22495163
• Inchi： 1S/C22H26O2/c1-3-5-15-23-21-17-11-7-9-13-19(17)22(24-16-6-4-2)20-14-10-8-12-18(20)21/h7-14H,3-6,15-16H2,1-2H3
• InChI Key： KSMGAOMUPSQGTB-UHFFFAOYSA-N
• SMILES： O(C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])C1C2=C([H])C([H])=C([H])C([H])=C2C(=C2C([H])=C([H])C([H])=C([H])C2=1)OC([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 322.19300
• Monoisotopic Mass: 322.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5
• XLogP3: 6.9

Experimental Properties

• Density: 1.058±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 478.84 °C at 760 mmHg
• Flash Point: 179.209 °C
• Solubility: Insuluble (4.8E-5 g/L) (25 ºC),
• PSA: 18.46000
• LogP: 6.35080

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 9,10-Dibutoxyanthracene

Recent Advances in the Application of 9,10-Dibutoxyanthracene (CAS: 76275-14-4) in Chemical Biology and Pharmaceutical Research

9,10-Dibutoxyanthracene (CAS: 76275-14-4) is a derivative of anthracene that has garnered significant attention in recent years due to its unique photophysical properties and potential applications in chemical biology and pharmaceutical research. This compound, characterized by the substitution of butoxy groups at the 9 and 10 positions of the anthracene core, exhibits strong fluorescence and has been explored for its utility in various scientific and industrial applications. Recent studies have focused on its role in organic electronics, biosensing, and as a potential therapeutic agent, making it a compound of considerable interest in multidisciplinary research.

One of the most notable advancements in the application of 9,10-Dibutoxyanthracene is its use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Researchers have demonstrated that the compound's high fluorescence quantum yield and stability under various conditions make it an excellent candidate for use in light-emitting materials. A study published in Advanced Materials in 2023 highlighted the synthesis of a new class of OLEDs incorporating 9,10-Dibutoxyanthracene, which exhibited enhanced efficiency and longevity compared to traditional materials. These findings suggest promising avenues for the development of next-generation display technologies.

In the realm of biosensing, 9,10-Dibutoxyanthracene has been employed as a fluorescent probe for the detection of biologically relevant molecules. Its ability to undergo photoinduced electron transfer (PET) and exhibit solvatochromic behavior has been leveraged to design sensitive and selective sensors for ions and small molecules. For instance, a recent study in Analytical Chemistry reported the development of a 9,10-Dibutoxyanthracene-based sensor for the detection of reactive oxygen species (ROS) in cellular environments. The sensor demonstrated high specificity and real-time monitoring capabilities, offering potential applications in studying oxidative stress-related diseases.

Beyond its optoelectronic and sensing applications, 9,10-Dibutoxyanthracene has also been investigated for its potential therapeutic properties. Preliminary studies have explored its anti-inflammatory and anticancer activities, with some evidence suggesting that the compound may modulate key signaling pathways involved in these processes. A 2022 study published in European Journal of Medicinal Chemistry investigated the compound's interaction with specific protein targets, revealing its potential as a lead compound for drug development. However, further in vivo studies are required to fully elucidate its pharmacological profile and therapeutic potential.

Despite these promising developments, challenges remain in the large-scale synthesis and application of 9,10-Dibutoxyanthracene. Issues such as solubility, stability under physiological conditions, and potential toxicity need to be addressed to facilitate its transition from laboratory research to commercial and clinical applications. Ongoing research efforts are focused on optimizing the compound's properties through structural modifications and exploring novel delivery systems to enhance its efficacy and safety.

In conclusion, 9,10-Dibutoxyanthracene (CAS: 76275-14-4) represents a versatile and promising compound with wide-ranging applications in chemical biology and pharmaceutical research. Its unique photophysical properties, coupled with its potential therapeutic and technological uses, underscore its importance in contemporary scientific inquiry. As research continues to uncover new facets of this compound, it is poised to play a pivotal role in advancing both fundamental science and applied technologies in the years to come.